5-Nitro-N-phenyl-1H-indazol-3-amine

• IUPAC Name: 5-nitro-N-phenyl-1H-indazol-3-amine
• InChI: InChI=1S/C13H10N4O2/c18-17(19)10-6-7-12-11(8-10)13(16-15-12)14-9-4-2-1-3-5-9/h1-8H,(H2,14,15,16)
• InChI Key: IKRXCRGUTCYVAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NNC3=C2C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H10N4O2
• Molecular Weight: 254.24 g/mol

Description

“5-Nitro-N-phenyl-1H-indazol-3-amine” is a compound that belongs to the class of organic compounds known as pyridinylpyrimidines. These compounds contain a pyridinylpyrimidine skeleton, which consists of a pyridine linked (not fused) to a pyrimidine by a bond.

Synthesis Analysis

The synthesis of indazoles, including “5-Nitro-N-phenyl-1H-indazol-3-amine”, has been a topic of interest in recent years. The strategies for synthesis include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines. A Cu (OAc)2-catalyzed synthesis of 1H-indazoles by N–N bond formation employing oxygen as the terminal oxidant has been described.

Molecular Structure Analysis

The molecular formula of “5-Nitro-N-phenyl-1H-indazol-3-amine” is C13H10N4O2. The molecular weight of this compound is 254.24.

Chemical Reactions Analysis

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications. They have been used in the development of new drugs due to their broad range of chemical and biological properties. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis routes and methods

Procedure details

2-Fluoro-5-nitro-N-phenyl benzamide (100 mg, 0.38 mmol) was suspended in EtOH (10 mL) and the mixture heated to 50° C. To the resulting solution was added hydrazine monohydrate (0.1 mL, 1.9 mmol). The mixture was heated at reflux for 30 minutes, at which time LC-MS showed complete conversion to the aryl hydrazine (ES+m/e=273). The mixture was allowed to cool to room temperature, concentrated and the residue partitioned between EtOAc and saturated ammonium chloride solution. The layers were separated and the organic phase was dried over sodium sulfate and concentrated to a yellow foam. The residue was dissolved in phosphorous oxychloride (5 mL) and the mixture heated at 90° C. for 30 minutes, then allowed to cool to room temperature and stirred overnight. The reaction mixture was concentrated and the residue partitioned between EtOAc and saturated sodium bicarbonate. The organic phase was dried over sodium sulfate and concentrated to afford the title compound as a red solid (80 mg, 83%); 1H NMR (400 MHz, DMSO) 6.88 (1H, t), 7.31 (2H, t), 7.51 (1H, d), 7.74 (2H, t), 8.17 (1H, dd), 9.24 (1H, s), 9.42 (1H, s), 12.74 (1H, s); MS (ES+) m/e=255.